Zinc calcium EDTA

• CAS No.: 93240-53-0
• Molecular Formula: C10H16CaN2O8Zn+4
• Molecular Weight: 397.7 g/mol
• IUPAC Name: calcium;zinc;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetic acid
• InChI: InChI=1S/C10H16N2O8.Ca.Zn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;2*+2
• InChI Key: FCGQYLFKAVRVCI-UHFFFAOYSA-N
• Canonical SMILES: C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Ca+2].[Zn+2]

Description

Zinc Calcium EDTA is a chelating agent supplied for laboratory research purposes. Ethylenediaminetetraacetic acid (EDTA) is a synthetic aminopolycarboxylic acid known for its strong ability to bind and sequester di- and trivalent metal ions, forming stable, water-soluble complexes . This mechanism allows EDTA to control metal ion availability and reactivity in experimental systems. In research, this compound may be utilized in applications that require precise metal chelation, such as in the development of buffer solutions to inhibit metal-dependent enzymatic activity, as a stabilizing agent in biochemical assays, or in studies investigating metal ion transport and toxicity . The specific "Zinc Calcium" formulation is designed to provide a source of bioavailable zinc and calcium in a chelated form, which can be of particular interest in plant nutrition and hydroponics research, as EDTA helps to keep these essential micronutrients in solution and available for uptake . All uses of this product are confined to in vitro laboratory research. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to handling and use.

Coordination Chemistry and Chelation Dynamics

Chelation Thermodynamics and Stability Constants

Thermodynamics dictates the position of equilibrium in the metal-ligand system, indicating the inherent stability of the formed complexes. This is quantitatively described by the stability constant (K_st), or more commonly, its logarithmic form (log K). For a metal ion (Mⁿ⁺) and a ligand (Lᵐ⁻), the formation of the complex (ML) is represented by the equilibrium:

Mⁿ⁺ + Lᵐ⁻ ⇌ ML⁽ⁿ⁻ᵐ⁾⁺

The stability constant for this reaction is K_st = [ML] / ([M][L]). A higher log K value signifies a more stable complex and a stronger affinity between the metal and the ligand.

The central thermodynamic principle underlying the chemistry of Zinc calcium EDTA is the significant difference in the affinity of the EDTA ligand for zinc (Zn²⁺) ions compared to calcium (Ca²⁺) ions. EDTA, a hexadentate ligand, forms highly stable, 1:1 stoichiometric complexes with most divalent and trivalent metal ions.

Research has consistently shown that the stability constant for the formation of the zinc-EDTA complex (ZnEDTA²⁻) is several orders of magnitude greater than that for the calcium-EDTA complex (CaEDTA²⁻).

The log K value for ZnEDTA²⁻ is approximately 16.5 .

The log K value for CaEDTA²⁻ is approximately 10.7 .

This vast difference in stability drives the spontaneous displacement of calcium by zinc. The governing equilibrium is:

CaEDTA²⁻ + Zn²⁺ ⇌ ZnEDTA²⁻ + Ca²⁺

Given that the stability of ZnEDTA²⁻ is nearly 10⁶ (one million) times greater than that of CaEDTA²⁻, this equilibrium lies overwhelmingly to the right. This indicates that in a solution containing both CaEDTA²⁻ and free Zn²⁺ ions, the zinc will readily displace the calcium from the EDTA chelate to form the more thermodynamically favorable zinc complex. The difference in affinity is attributed to the electronic structure of the Zn²⁺ ion (a d¹⁰ transition metal) which allows for stronger, more covalent interactions with the nitrogen and oxygen donor atoms of EDTA compared to the larger, more electropositive Ca²⁺ ion (an alkaline earth metal).

Table 1: Comparative Stability Constants of Metal-EDTA Complexes This table allows for sorting by clicking on the column headers.

Metal Ion	Complex Formed	log K (Stability Constant)	Relative Stability Rank
Zinc (Zn²⁺)	ZnEDTA²⁻	16.5	2

Metal Ion	Complex Formed	log K (Stability Constant)	Relative Stability Rank
Zinc (Zn²⁺)	ZnEDTA²⁻	16.5	2
Calcium (Ca²⁺)	CaEDTA²⁻	10.7	1

The absolute log K values are defined under specific standard conditions. In practice, the effective stability of metal-EDTA complexes is highly dependent on environmental factors.

pH: The pH of the solution is the most critical factor. EDTA is a polyprotic acid (H₄EDTA) and can exist in various protonated forms. The fully deprotonated anion, EDTA⁴⁻, is the species that most strongly binds metal ions. As the pH decreases, protons compete with metal ions for the ligand's donor atoms, reducing the concentration of available EDTA⁴⁻. This lowers the effective binding strength, described by the conditional stability constant (K'). At very low pH (e.g., pH < 3), the chelation of both zinc and calcium is significantly hindered. The stability of ZnEDTA²⁻ remains substantial across a broader pH range than CaEDTA²⁻ due to its much higher intrinsic stability constant.

Molar Ratios: While the equilibrium CaEDTA²⁻ + Zn²⁺ ⇌ ZnEDTA²⁻ + Ca²⁺ strongly favors the products, Le Châtelier's principle applies. If the system contains an extremely large excess of calcium ions relative to zinc ions, the equilibrium can be partially shifted back towards the reactants. However, a substantial molar excess is required to have a significant impact due to the large difference in log K values.

Competing Ions: The presence of other metal ions that form stable EDTA complexes can lead to further competition. The stability of metal-EDTA complexes generally follows the Irving-Williams series. Ions such as Copper(II) (Cu²⁺, log K ≈ 18.8) and Iron(III) (Fe³⁺, log K ≈ 25.1) form even more stable complexes with EDTA than zinc does. If these ions are present in a system, they will displace zinc from the ZnEDTA²⁻ complex.

Table 2: Stability Constants (log K) for EDTA with Various Divalent and Trivalent Metal Ions This table illustrates the competitive hierarchy for EDTA binding. Click headers to sort.

Metal Ion	Complex Formed	log K (Stability Constant)
Iron (Fe³⁺)	FeEDTA⁻	25.1
Copper (Cu²⁺)	CuEDTA²⁻	18.8
Zinc (Zn²⁺)	ZnEDTA²⁻	16.5
Magnesium (Mg²⁺)	MgEDTA²⁻	8.7

Metal Ion	Complex Formed	log K (Stability Constant)
Iron (Fe³⁺)	FeEDTA⁻	25.1
Copper (Cu²⁺)	CuEDTA²⁻	18.8
Zinc (Zn²⁺)	ZnEDTA²⁻	16.5
Calcium (Ca²⁺)	CaEDTA²⁻	10.7
Magnesium (Mg²⁺)	MgEDTA²⁻	8.7

Just as other metal ions can compete for EDTA, other ligands present in the solution can compete with EDTA for the zinc ion. The equilibrium can be represented as:

ZnEDTA²⁻ + Lⁿ⁻ ⇌ ZnL⁽²⁻ⁿ⁾ + EDTA⁴⁻

The outcome of this competition depends on the stability constant of the ZnL complex and the concentration of the competing ligand (L). In biological or environmental systems, numerous potential competing ligands exist, including:

Phosphate and Citrate: These anions can form moderately stable complexes with zinc.

Amino Acids: Ligands such as histidine and cysteine are known to form stable complexes with zinc and can compete with EDTA, particularly if present at high concentrations.

Hydroxide (B78521) Ions (OH⁻): At high pH, the formation of zinc hydroxide complexes (e.g., [Zn(OH)₄]²⁻) becomes significant and can compete with the formation of ZnEDTA²⁻.

Chelation Kinetics and Ligand Exchange Processes

While thermodynamics describes the stability of a complex at equilibrium, kinetics describes the speed at which that equilibrium is reached. For metal-EDTA complexes, the rates of formation, dissociation, and ligand exchange are critical to their function.

The binding of zinc can occur through two primary pathways:

Direct Complexation with Free EDTA: The reaction Zn²⁺ + EDTA⁴⁻ → ZnEDTA²⁻ is extremely rapid, with rate constants approaching the diffusion-controlled limit (on the order of 10⁹ M⁻¹s⁻¹). This pathway is relevant only when uncomplexed EDTA is available.

Ligand Exchange with CaEDTA: The reaction CaEDTA²⁻ + Zn²⁺ → ZnEDTA²⁻ + Ca²⁺ is the defining kinetic process for this compound. This exchange reaction is significantly slower than direct complexation. The mechanism is believed to proceed through an associative pathway involving the formation of a transient, binuclear intermediate (e.g., [Ca-EDTA-Zn]). In this intermediate, the incoming zinc ion begins to coordinate with the donor atoms of the EDTA ligand before the calcium ion has fully dissociated. The subsequent rearrangement and release of the Ca²⁺ ion is the rate-limiting step. The rate of this exchange is also influenced by pH, as protonation of the complex can facilitate the partial unwrapping of the ligand, creating an accessible site for the incoming metal ion.

The dissociation of a thermodynamically stable chelate like ZnEDTA²⁻ is a kinetically slow process. The spontaneous dissociation reaction, ZnEDTA²⁻ → Zn²⁺ + EDTA⁴⁻, has an extremely low rate constant in neutral or alkaline solutions, reflecting the kinetic inertness of the complex.

However, the rate of dissociation is strongly dependent on acid concentration. The process is subject to acid-catalyzed dissociation, where protons (H⁺) attack the coordinated nitrogen or oxygen atoms of the EDTA ligand. This protonation weakens the metal-ligand bonds and promotes a stepwise "unwrapping" of the ligand from the central zinc ion, ultimately leading to the release of Zn²⁺. The rate of dissociation is therefore directly proportional to the hydrogen ion concentration, becoming significantly faster at lower pH values.

Ligand Substitution Reactions in Biological Contexts

In biological environments, the compound commonly referred to as this compound is the calcium salt of ethylenediaminetetraacetic acid, [Ca(EDTA)]²⁻. It functions as a chelating agent for zinc through ligand substitution reactions. The fundamental principle governing this process is the relative stability of the metal-EDTA complexes. The zinc-EDTA complex is significantly more stable than the calcium-EDTA complex. researchgate.netuclmail.net The logarithm of the stability constant (log K) for [Zn(EDTA)]²⁻ is approximately 16.5, whereas for [Ca(EDTA)]²⁻ it is 10.65. scielo.brquora.com

This thermodynamic difference drives a transmetalation, or cation exchange, reaction where zinc ions (Zn²⁺) displace calcium ions (Ca²⁺) from the EDTA chelate:

[Ca(EDTA)]²⁻ + Zn²⁺ ⇌ [Zn(EDTA)]²⁻ + Ca²⁺

In broader biological systems, these ligand substitution reactions are also relevant to the interaction between chelators and metalloproteins. Studies have shown that EDTA can remove zinc from zinc-binding proteins such as metallothionein (B12644479) and apo-carbonic anhydrase. pnas.org The reaction of Zn-thionein with EDTA is a complex, multi-step process. pnas.org This demonstrates that chelating agents like EDTA can compete for and acquire metal ions from biological macromolecules, a process governed by the relative stability constants and concentrations of the species involved. rsc.org

Molecular Structure and Bonding Interactions

Theoretical Investigations of Bonding Characteristics

The structural and bonding properties of the [Zn(EDTA)]²⁻ complex have been extensively studied using computational methods like Density Functional Theory (DFT). researchgate.netacs.org These theoretical investigations provide detailed insights into the molecule's geometry and the nature of the forces holding it together. DFT calculations, often paired with methods like Energy Partitioning Analysis (EPA) and Natural Bond Orbital (NBO) analysis, quantify the interactions between the central zinc ion and the EDTA ligand. researchgate.net

NBO analysis reveals the details of the donor-acceptor interactions. The bonding is characterized by electron donation from the lone pairs of the four oxygen and two nitrogen atoms of the EDTA ligand into the vacant orbitals of the Zn²⁺ ion. researchgate.netacs.org DFT studies have successfully computed the molecular geometries, which show good agreement with experimental data from crystal structures. researchgate.net

Below is a table of selected computed geometric parameters for the [Zn(EDTA)]²⁻ complex based on DFT calculations.

Parameter	Computed Value (Å or °)	Source
Zn-N Bond Length	~2.21 Å	researchgate.net
Zn-O (equatorial) Bond Length	~2.06 Å	researchgate.net
Zn-O (axial) Bond Length	~2.14 Å	researchgate.net
O-Zn-O Angle	Varies (part of octahedral geometry)	researchgate.net
N-Zn-N Angle	~80.7°	researchgate.net

Note: The exact values can vary slightly depending on the specific DFT functional and basis set used in the calculation. The terms equatorial and axial refer to the positions of the coordinating oxygen atoms in the common octahedral arrangement. chemrxiv.org

Nature of Metal-Ligand Coordination

The interaction between the zinc ion and the EDTA ligand can be understood through the lens of Hard and Soft Acids and Bases (HSAB) theory. nih.govrsc.org In this framework, metal ions are Lewis acids and ligands are Lewis bases.

Hard acids/bases are typically small, not easily polarized, and have high charge density.

Soft acids/bases are larger, more polarizable, and have lower charge density.

The Ca²⁺ ion is considered a "hard" acid, while the Zn²⁺ ion is classified as a "borderline" acid. nih.govresearchgate.net The donor atoms of the EDTA ligand are the two amine nitrogens (borderline bases) and the four carboxylate oxygens (hard bases). nih.govquora.com According to the HSAB principle, hard acids prefer to bind to hard bases, and soft acids to soft bases. The interaction between the borderline Zn²⁺ acid and the mix of hard (oxygen) and borderline (nitrogen) bases in EDTA leads to a very stable complex. quora.com The stability of the Zn-EDTA complex is greater than that of the Ca-EDTA complex, which is a key reason for the ligand substitution reaction discussed previously. quora.comquora.com

Energy partitioning analysis from DFT studies further elucidates the bonding, separating the total interaction energy into ionic and covalent contributions. researchgate.net The analysis for [Zn(EDTA)]²⁻ reveals that the metal-ligand bond has significant contributions from both electrostatic (ionic) and orbital (covalent) interactions. The interaction is found to be more covalent compared to the alkaline earth metal EDTA complexes (like Ca-EDTA), but more ionic than complexes with softer metals like mercury. researchgate.net

Component	HSAB Classification	Interaction Preference
Zinc Ion (Zn²⁺)	Borderline Acid	Forms stable bonds with both hard and borderline bases.
Calcium Ion (Ca²⁺)	Hard Acid	Strongly prefers to bond with hard bases.
EDTA-Nitrogen Donors	Borderline Base	Interacts favorably with borderline acids like Zn²⁺.
EDTA-Oxygen Donors	Hard Base	Interacts strongly with hard acids like Ca²⁺ and also with borderline acids.

Coordination Geometry and Stereochemistry of this compound Complexes

When zinc displaces calcium to form the [Zn(EDTA)]²⁻ complex, the zinc ion is enveloped by the EDTA ligand. EDTA is a hexadentate ligand, meaning it binds to the central metal ion at six points. quora.comquora.com These six coordination sites are the two nitrogen atoms and four oxygen atoms from the carboxylate groups. scielo.brquora.com

The resulting coordination geometry around the Zn²⁺ ion is typically a distorted octahedron. nih.govyoutube.comresearchgate.net In this arrangement, the two nitrogen atoms and two of the oxygen atoms lie roughly in a plane (equatorial positions), with the other two oxygen atoms occupying the positions above and below this plane (axial positions). chemrxiv.org

Due to the constraints imposed by the ethylene (B1197577) bridge connecting the two nitrogen atoms, the EDTA ligand can only wrap around the metal ion in a specific manner. This results in a particular stereoisomer known as cis-fac (facial). irb.hr In this isomer, the two nitrogen atoms are cis to each other (on the same side of the octahedron), and the three donor atoms from each half of the EDTA molecule (one nitrogen and two oxygens) occupy one face of the octahedron. irb.hr This contrasts with simpler tridentate ligands which might form other isomers like mer (meridional). irb.hr While zinc's d¹⁰ electron configuration does not impose a ligand field stabilization energy preference for a specific geometry, the chelate effect and the hexadentate nature of EDTA strongly favor the formation of a stable, six-coordinate octahedral complex. nih.gov

Analytical Methodologies for Zinc Calcium Edta Complexes

Spectrophotometric and Electrochemical Methods

Spectrophotometric and electrochemical techniques are well-established for studying metal-EDTA complexation, offering both quantitative and qualitative information.

Spectrophotometry can be utilized to study the formation of zinc-EDTA complexes. researchgate.netsemanticscholar.org This method relies on the principle that the complex absorbs light at a specific wavelength. For instance, zinc forms a pale yellowish-green complex with certain ligands that can be measured spectrophotometrically. semanticscholar.org The formation of the complex is often pH-dependent, with optimal conditions required to achieve maximum absorbance. semanticscholar.orgchemrevlett.com By measuring the absorbance of a solution containing zinc and EDTA at various concentrations, the stoichiometry of the complex can be determined using methods like the molar ratio method or Job's method of continuous variation. jocpr.com Additionally, the stability of the complex over time and the effect of pH on its formation can be assessed. chemrevlett.comjocpr.com Although EDTA itself lacks a strong chromophore, derivatization with a metal ion that forms a colored complex, such as iron(III), allows for indirect spectrophotometric detection. nih.gov

Electrochemical methods like polarography and differential pulse voltammetry (DPV) are sensitive techniques for the analysis of metal ions and their complexes. researchgate.netamelchem.com DPV, in particular, offers high sensitivity with detection limits in the low µg/L range. amelchem.com These techniques measure the current that flows as a function of an applied potential. The complexation of a metal ion with EDTA alters its electrochemical properties, such as the half-wave potential.

One approach involves the displacement of a metal ion from its EDTA complex by another metal ion that forms a more stable complex. For example, lutetium, which forms a very stable EDTA complex, can displace zinc from a Zn-EDTA complex. The liberated zinc can then be measured using differential pulse anodic stripping voltammetry (DPASV), where the peak current is proportional to the concentration of the displacing metal ion. bg.ac.rs This indirect method is useful for determining metal ions that are difficult to measure directly. bg.ac.rs Similarly, DPV has been used to study the complexation of zinc with EDTA. researchgate.net These electrochemical techniques are valuable for determining the concentration of metal ions that can be displaced from or can displace others from an EDTA complex, providing a means to quantify the components. bg.ac.rsmetrohm.com

Chromatographic and Mass Spectrometric Approaches

The coupling of chromatographic separation with sensitive detection methods like mass spectrometry provides powerful tools for the speciation and characterization of metal-EDTA complexes.

High-performance liquid chromatography (HPLC) coupled with inductively coupled plasma atomic emission spectrometry (ICP-AES) is a robust technique for the separation and simultaneous multi-element detection of metal chelates. optica.org This hyphenated method allows for the determination of various metal-EDTA chelates, including those of zinc and calcium. optica.org The HPLC separates the different metal-EDTA complexes based on their chemical properties, and the ICP-AES detector then quantifies the elemental composition of the eluting compounds. optica.org This provides element-specific chromatograms, offering clear data on the distribution of different metal species. optica.org The system has demonstrated good linearity and precision for quantifying metal-EDTA chelates in the nanogram range. optica.org

Table 1: HPLC-ICP-AES System Parameters for Metal Chelate Analysis optica.org

Parameter	Value
HPLC System	Waters Associates Model 6000A pumps, Model 660 solvent programmer, Model U6K injector
Column	Partisil-10 SAX anion-exchange
ICP-AES System	Jarrell-Ash Model 975 Plasma Atomcomp
Nebulizer	Hildebrand-grid
Data Acquisition	Time-resolved intensity integrations by a 32-channel polychromator

Electrospray ionization mass spectrometry (ESI-MS) is a soft ionization technique that is particularly well-suited for the characterization of metal-ligand complexes, including zinc-EDTA. frontiersin.org It allows for the gentle transfer of intact complexes from solution to the gas phase for mass analysis. frontiersin.org In the negative ion mode, ESI-MS spectra of metal-EDTA complexes typically show a single ion corresponding to the [EDTA - 3H + Me]⁻ formula, where Me represents the metal ion. researchgate.net This technique has been successfully used to identify Zn-EDTA complexes in various samples, including soil extracts. mtc-usa.commtc-usa.com The characteristic isotopic pattern of zinc can further confirm the presence of the zinc-containing complex. researchgate.net ESI-MS can be coupled with separation techniques like capillary zone electrophoresis (CZE) to enhance the analysis of metal-EDTA complexes, allowing for their separation and detection with high sensitivity. nih.gov

Table 2: ESI-MS Conditions for Zn-EDTA Complex Analysis mtc-usa.com

Parameter	Value
Mass Spectrometer	Agilent 6210 MSD TOF
Ionization Mode	ESI – NEG
Detected m/z for Zn-EDTA	354.7 m/z
Sample Preparation	Soil sample spiked with Zn-EDTA, extracted with DI water, filtered, and diluted with acetonitrile.

Ion pair reversed-phase chromatography is a conventional method used for the retention and separation of metal-EDTA complexes. mtc-usa.com This technique involves adding an ion-pairing agent, such as tetrabutylammonium (B224687) (TBA), to the mobile phase. nih.gov The ion-pairing agent forms a neutral ion pair with the charged metal-EDTA complex, which can then be retained and separated by a non-polar stationary phase, such as a C18 column. nih.govnih.gov This method allows for the determination of EDTA by forming a stable complex with a metal ion like iron(III) or copper(II), which can then be detected by UV-Vis spectrophotometry. nih.gov However, a significant drawback of traditional ion-pairing agents is their incompatibility with mass spectrometry, as they are not volatile. mtc-usa.commtc-usa.com To overcome this, methods have been developed that use MS-compatible reagents like formic acid in the mobile phase to achieve retention of metal-EDTA complexes without the need for non-volatile ion-pairing agents. mtc-usa.commtc-usa.com

Titrimetric Quantitation of Zinc and Calcium in EDTA Systems

Titrimetric analysis, specifically complexometric titration, remains a robust and widely used method for determining the concentration of metal ions like zinc and calcium. slideshare.net This technique relies on the reaction between the metal ion and a complexing agent, or chelator, such as EDTA, to form a stable, water-soluble complex. ijpar.com The reaction between EDTA and most metal ions occurs in a 1:1 stoichiometric ratio, which simplifies the calculation of the metal ion concentration. titrations.infotitrations.info

The success of a complexometric titration hinges on the accurate detection of the equivalence point, which is the point at which all the free metal ions in the solution have reacted with the titrant (EDTA). This is typically achieved through the use of metallochromic indicators, which are organic dyes that change color when they form a complex with a metal ion. slideshare.net

Eriochrome Black-T (EBT) is a common indicator used for the determination of several metal ions, including zinc and magnesium. slideshare.nettitrations.info In the presence of metal ions at a pH of approximately 10, EBT forms a wine-red complex. uomus.edu.iq During the titration with EDTA, the EDTA first reacts with the free metal ions. Once all the free metal ions are complexed, the EDTA then displaces the metal ion from the indicator-metal complex. This releases the free indicator into the solution, resulting in a color change from wine-red to blue, signaling the endpoint of the titration. titrations.infoquora.com It is important to note that EBT can be blocked by certain metal ions like copper, nickel, cobalt, and iron, which form very stable complexes with the indicator and prevent the color change. alazharpharmacy.com

Xylenol Orange is another versatile indicator used in complexometric titrations. It exhibits a yellow color in acidic solutions and a red color in alkaline solutions, while its metal complexes are typically red. scribd.com This indicator is particularly useful for the titration of metal ions like zinc, lead, and bismuth in acidic to slightly acidic conditions (pH 5-6). uomus.edu.iqscribd.com

The choice of indicator is critical and depends on the specific metal ions present and the pH of the solution. The stability of the metal-indicator complex must be less than that of the metal-EDTA complex to ensure a sharp and accurate endpoint. scribd.com

Table 1: Common Indicators for Complexometric Titration of Zinc and Calcium

Indicator	Metal Ion(s) Detected	Optimal pH Range	Color Change at Endpoint
Eriochrome Black-T	Zinc, Magnesium, Calcium	9-10	Wine-red to Blue
Xylenol Orange	Zinc, Lead, Bismuth	5-6	Red to Yellow
Murexide (B42330)	Calcium	12-13	Pink to Violet

This table provides a summary of common indicators and their typical applications in the complexometric titration of zinc and calcium.

The formation and stability of metal-EDTA complexes are highly dependent on the pH of the solution. rsc.orgslideshare.net EDTA is a polyprotic acid, and its degree of protonation varies with pH. The fully deprotonated form of EDTA (Y⁴⁻) is the most effective complexing species. rsc.org Therefore, controlling the pH is essential for a successful complexometric titration.

The stability of the metal-EDTA complex, described by the conditional formation constant (K'f), is directly influenced by pH. rsc.org A higher pH generally leads to a higher concentration of the fully deprotonated EDTA species, resulting in a more stable complex and a sharper titration curve. slideshare.net

However, the optimal pH for a titration is a delicate balance. At high pH values, many metal ions tend to precipitate as metal hydroxides, which would interfere with the titration. rsc.org To prevent this, auxiliary complexing agents, such as ammonia (B1221849) or tartrate, are often added to the solution. These agents form weaker complexes with the metal ion, keeping it in solution without significantly competing with the EDTA. alazharpharmacy.comrsc.org

The choice of pH is also dictated by the specific metal ion being analyzed. For instance, the titration of zinc with EDTA is often carried out in a solution buffered to pH 10 using an ammonia-ammonium chloride buffer, which also serves as an auxiliary complexing agent. titrations.info In contrast, the determination of calcium is typically performed at a much higher pH of 12-13 to ensure that any magnesium present precipitates as magnesium hydroxide (B78521) and does not interfere with the titration of calcium. titrations.info At this high pH, murexide is a suitable indicator. titrations.info

Table 2: Optimal pH for EDTA Titration of Zinc and Calcium

Metal Ion	Optimal pH	Buffer System	Common Indicator
Zinc	~10	Ammonia/Ammonium Chloride	Eriochrome Black-T

This table outlines the optimized pH conditions for the individual titrimetric analysis of zinc and calcium with EDTA.

Radioisotopic Exchange Studies for Kinetic Analysis

While titrimetric methods provide information on the stoichiometry of metal-EDTA complexes, radioisotopic exchange studies offer a powerful tool for investigating the kinetics of these systems. These studies utilize radioisotopes of the metal ions to trace their exchange between different chemical species over time.

Kinetic analysis using radioisotopes can provide valuable insights into the rates of complex formation and dissociation, as well as the mechanisms of metal exchange reactions. For instance, studies on zinc metabolism have employed radioisotopes like ⁶⁵Zn and stable isotopes like ⁷⁰Zn to kinetically model zinc absorption, distribution, and excretion in biological systems. psu.edu

In the context of Zinc Calcium EDTA complexes, radioisotopic exchange studies could be designed to measure the rate at which a radioisotope of zinc (e.g., ⁶⁵Zn) displaces non-radioactive calcium from a pre-formed Ca-EDTA complex, or vice versa. By monitoring the distribution of radioactivity between the free metal ion and the EDTA-complexed form over time, the rate constants for the exchange reaction can be determined.

Such studies have been instrumental in understanding the competitive binding of different metal ions to chelating agents and have applications in fields ranging from environmental chemistry to pharmacology. For example, kinetic analyses have been used to study the competitive interaction between lead and calcium at biological uptake sites. biologists.com The use of radioisotopes allows for highly sensitive detection, enabling the study of these processes at very low concentrations. acs.org

Table 3: Chemical Compounds Mentioned

Compound Name
This compound
Ethylenediaminetetraacetic acid (EDTA)
Xylenol Orange
Eriochrome Black-T
Zinc
Calcium
Magnesium
Lead
Bismuth
Copper
Nickel
Cobalt
Iron
Murexide
Calmagite
Ammonia
Ammonium Chloride
Sodium Hydroxide
Tartrate
⁶⁵Zn
⁷⁰Zn
Ca-EDTA

Interactions with Biological Systems

Chelation Effects on Metalloproteins and Enzyme Activity

The primary mechanism by which Zinc calcium EDTA interacts with biological systems is through the chelation of metal ions by the EDTA component. This can have significant consequences for the structure and function of metalloproteins, which rely on metal cofactors for their stability and catalytic activity.

Zinc-binding proteins constitute a large and vital class of proteins, with nearly half of the transcription regulatory proteins in the human genome falling into this category. nih.gov These proteins utilize zinc ions (Zn²⁺) to fold into specific structural domains that are essential for their intermolecular interactions. nih.govcapes.gov.brnih.govportlandpress.comresearchgate.net The potent zinc-chelating ability of EDTA can have detrimental effects on these proteins. nih.govnih.govportlandpress.comresearchgate.net

Studies on the zinc-binding module C/H1 (cysteine/histidine-rich region 1), found in transcriptional co-activator proteins like CBP and p300, have shown that treatment with EDTA leads to the removal of Zn²⁺. nih.gov This removal results in the unfolding of the protein, a process that has been observed to be irreversible, leading to denaturation and aggregation. nih.govcapes.gov.brnih.govportlandpress.comresearchgate.net A significant concern is that the unfolded C/H1 protein can then participate in non-specific protein-protein interactions. nih.govcapes.gov.brportlandpress.com This can lead to erroneous results in experimental studies, producing both false-negatives (where the unfolded protein can no longer bind to its intended partners) and false-positives (where the unfolded protein interacts non-specifically with other proteins). nih.gov

The high affinity of EDTA for Zn²⁺ (with a dissociation constant, Kd, of approximately 10⁻¹⁶ M) allows it to competitively remove zinc from many protein complexes within minutes. researchgate.net This highlights the potential for EDTA to significantly disrupt the function of zinc-binding transcriptional regulators. nih.gov

Table 1: Effects of EDTA on Zinc-Binding Transcriptional Regulators

Protein/Domain	Effect of EDTA Treatment	Consequence

Metallothioneins are a class of cysteine-rich, low molecular weight proteins that bind both essential (like zinc and copper) and toxic (like cadmium) heavy metal ions. acs.org They are believed to play a role in metal ion homeostasis and detoxification. acs.org The interaction between EDTA and metallothioneins involves ligand substitution reactions, where EDTA competes with the protein for the bound metal ions. nih.gov

Studies have shown that the reaction of zinc-containing metallothionein (B12644479) (Zn-thionein) with EDTA is a multiphasic process. nih.gov In contrast, apo-carbonic anhydrase, a zinc-requiring enzyme, can abstract zinc from Zn-thionein much more rapidly than EDTA. nih.gov This suggests that Zn-thionein has unusually reactive metal sites, potentially positioning it as a physiological zinc transfer protein that can donate zinc to other apo-macromolecules. nih.gov

The reactivity of metallothioneins with EDTA is also dependent on the specific metal bound and the protein's structure. For instance, in cadmium-containing metallothionein (Cd₇-MT), EDTA interacts preferentially and cooperatively with the cadmium ions in one of the protein's domains (the β-domain). researchgate.netresearcher.lifenih.gov The kinetics of this reaction can be complex, with evidence suggesting that the protein's monomer-dimer equilibrium can influence its reactivity with EDTA. researchgate.netnih.gov

The general order of accessibility of physiologically important metals to EDTA in biological systems is thought to be calcium, followed by zinc, copper, iron, manganese, and cobalt. doc-developpement-durable.orgwho.int For example, approximately 80% of the zinc in the liver is readily available to EDTA. doc-developpement-durable.orgwho.int

Many enzymes, known as metalloenzymes, require a metal ion at their active site to function as a catalyst. libretexts.org Metalloproteases, for example, commonly utilize a zinc ion for the hydrolysis of peptide bonds. libretexts.org EDTA is a well-known inhibitor of most metallopeptidases and other metal-dependent enzymes. ebi.ac.uk

The primary mechanism of inhibition is the removal of the essential metal ion from the enzyme's active site. libretexts.orgebi.ac.uk This can lead to the complete inactivation of the enzyme. libretexts.org If the resulting metal-free enzyme (apoenzyme) is stable, its activity can sometimes be restored by the addition of appropriate metal ions. ebi.ac.uk However, the removal of the metal ion by EDTA can be a slow process if the metal is very tightly bound to the enzyme. ebi.ac.uk

For instance, the zinc-containing active site of metallo-β-lactamases (MBLs), enzymes that confer antibiotic resistance, can be inactivated by EDTA. nih.gov Similarly, the activity of 5'-phosphodiesterase, a metalloenzyme, has been shown to be significantly inhibited by EDTA. researchgate.net In some cases, even a large excess of EDTA is required to inhibit certain metalloenzymes, suggesting a complex interplay between the chelator and the protein. mdpi.com

It's important to note that while EDTA is a potent chelator, other chelating agents like 1,10-phenanthroline (B135089) can be more selective for zinc over calcium ions, making them more suitable for specific diagnostic purposes related to metallopeptidases. ebi.ac.uk

Cellular and Molecular Responses to this compound Exposure

The introduction of this compound into a biological system can trigger a range of cellular and molecular responses, primarily due to the chelating action of EDTA on metal ion concentrations and distribution.

EDTA's ability to bind a variety of divalent and trivalent metal ions can disrupt the delicate balance of metal ion concentrations, known as metal homeostasis, within and outside of cells. who.int Chelation therapy using EDTA has been shown to increase the urinary excretion of several metals, including lead, zinc, cadmium, and calcium. science.gov This indicates that EDTA can mobilize these metals from the body's tissues. science.gov

The administration of calcium disodium (B8443419) EDTA has been observed to cause a tenfold increase in the urinary excretion of zinc. who.int This highlights the potential for EDTA to interfere with the normal transport and storage of essential metals. tandfonline.com Strong chelators like EDTA, especially with chronic exposure, may extract metal ions from the active sites of enzymes and interfere with metal ion transport processes. tandfonline.com

Modulation of DNA, RNA, and Protein Synthesis in Specific Cell Types (e.g., Rat Liver Cells)

The administration of EDTA and its salts, including the calcium-chelated form, has been shown to influence the synthesis of crucial biological macromolecules such as DNA, RNA, and proteins in various cell types. Research indicates that these effects are largely attributable to the chelation of essential metal ions that serve as cofactors for enzymes involved in these synthetic pathways.

Studies on rat liver cells have demonstrated that the administration of Calcium EDTA can lead to an inhibition of DNA, RNA, and protein synthesis. This inhibition is understood to be a consequence of the chelation of zinc and manganese by the EDTA molecule. Zinc, in particular, is a critical cofactor for a multitude of enzymes, including DNA and RNA polymerases, which are fundamental for the processes of DNA replication and transcription. By binding to and sequestering these essential metal ions, EDTA effectively reduces their availability for these enzymes, thereby impeding their function and leading to a decrease in the synthesis of DNA and RNA.

Zinc and Calcium Excretion Studies in Animal Models (e.g., Urinary Excretion of Zinc)inchem.orgmedicinacomplementar.com.brfoodstandards.gov.aunih.gov

The administration of EDTA and its salts can significantly influence the excretion patterns of minerals like zinc and calcium. Studies in animal models, particularly rats, have provided quantitative insights into these effects, demonstrating a notable increase in the urinary excretion of zinc following EDTA administration. inchem.orgmedicinacomplementar.com.brfoodstandards.gov.au

In one comprehensive study, the influence of dietary EDTA on the metabolism of zinc and calcium was examined in rats fed a zinc-deficient diet. The results indicated a clear dose-dependent relationship between the amount of dietary EDTA and the level of urinary zinc excretion. As the concentration of EDTA in the diet increased, there was a corresponding and significant increase in the amount of zinc excreted in the urine. nih.gov For instance, in rats on a zinc-deficient diet, changing the iron source to one containing EDTA (at a level of 200 mg/kg) doubled the urinary zinc excretion from 2.0% to 4.0% of the intake. nih.gov When the dietary EDTA level was further increased to 1000 mg/kg, the urinary zinc excretion rose dramatically to 15.6% of the intake. nih.gov

The following interactive table summarizes the findings from a study on rats fed zinc-deficient diets with varying levels of dietary EDTA, illustrating the impact on urinary zinc and calcium excretion.

Dietary EDTA Level (mg/kg)	Urinary Zinc Excretion (% of Intake)	Urinary Calcium Excretion (% of Intake)
0	2.0	1.2
200	4.0	Not specified
500	Not specified	Not specified
1000	15.6	2.3

Environmental Science and Remediation Research

Environmental Speciation and Fate of EDTA Complexes

Influence of Water Quality and Competing Metals on Speciation Patterns

The speciation of EDTA in aquatic environments—that is, the distribution of EDTA among its various free and metal-complexed forms—is highly dependent on water quality parameters, primarily pH and the presence of competing metal ions. The stability of any metal-EDTA complex is described by its formation constant (K_f), with a higher value indicating a more stable complex. Zinc forms a significantly more stable complex with EDTA than calcium does. However, the sheer abundance of calcium in many natural waters, a key component of water hardness, can influence the equilibrium. openrepository.comrsc.org

The effective strength of this binding is pH-dependent and is described by the conditional stability constant (K'_f). jove.com As pH decreases, protons compete with metal ions for the binding sites on the EDTA molecule, reducing the effective stability of metal-EDTA complexes. jove.comjove.com Conversely, at higher pH values (above ~10.2), EDTA is fully deprotonated and binds metals most strongly. jove.com

In typical freshwater systems (pH 7-8), other dissolved metals, particularly ferric iron (Fe³⁺) and copper (Cu²⁺), are strong competitors for EDTA due to their very high formation constants. researchgate.net Fe³⁺ forms one of the most stable EDTA complexes, and its presence can lead to the displacement of both zinc and calcium from the EDTA molecule. researchgate.netresearchgate.net This competitive binding means that in a multi-ion system, the speciation of EDTA is a dynamic equilibrium. In waters with high hardness and significant iron content, a substantial portion of EDTA may be bound to calcium and iron, even if zinc is present. openrepository.com

Table 1: Stability Constants (log K_f) for Common Metal-EDTA Complexes

Metal Ion
log Kf
Fe³⁺
25.1
Cu²⁺
18.8
Zn²⁺
16.5
Ca²⁺
10.7
Mg²⁺
8.7

This table presents the absolute stability constants for various metal-EDTA complexes. The conditional stability, which dictates the actual speciation in the environment, is dependent on the pH of the water. nih.govresearchgate.net

Role of Solid Adsorption Phases in Soils and Sediments on Chelate Behavior

The interaction of Zinc calcium EDTA with solid phases in soils and sediments dictates its mobility and potential to act as a remediation agent. Metal-EDTA complexes can be adsorbed onto the surfaces of soil components, including iron oxides (like goethite), clay minerals, and organic matter. globalsciencebooks.info Studies on the adsorption of various metal-EDTA complexes onto goethite (α-FeOOH) show that divalent metal complexes, such as Zn-EDTA and Ca-EDTA, exhibit a "ligand-like" adsorption behavior. This means the EDTA portion of the molecule primarily interacts with the mineral surface, with adsorption being strongest at low pH and decreasing as pH increases.

Conversely, the presence of EDTA in solution can mobilize metals that are already adsorbed to soil and sediment particles. epa.gov This process is an exchange reaction where the chelated metal is swapped for a metal on the solid surface. Research has shown that Ca-EDTA is effective at remobilizing zinc from river sediments and iron oxides. amazonaws.com The rate of this remobilization depends on the specific metal-EDTA complex present; for instance, Ca-EDTA remobilizes zinc from goethite and natural river sediment more rapidly than Fe(III)-EDTA does. amazonaws.com This highlights the importance of EDTA speciation in the aqueous phase on its interaction with solid phases. amazonaws.com The chelate's ability to extract metals from different solid-phase fractions varies, with EDTA being highly effective at mobilizing metals from carbonate and iron-manganese oxide fractions. epa.gov

Table 2: Relative Remobilization Rates of Zinc from River Sediment by Different Metal-EDTA Complexes

Complex
Relative Remobilization Rate of Zn²⁺
Ca-EDTA
High
Cu-EDTA
Medium
Fe(III)-EDTA
Low

This table qualitatively compares the efficiency of different metal-EDTA complexes in mobilizing zinc from natural river sediment, demonstrating the critical role of the initially chelated metal. amazonaws.com

Photodegradation Kinetics and Products of Metal-EDTA Complexes in Aquatic Environments

The ultimate fate of metal-EDTA complexes in sunlit aquatic environments is often determined by photodegradation. The Fe(III)-EDTA complex is particularly susceptible to degradation by natural sunlight. nih.gov The process is initiated by the absorption of UV and blue light, which causes an internal electron transfer from the EDTA ligand to the Fe³⁺ ion, reducing it to Fe²⁺ and generating an EDTA radical. usda.gov This initial step triggers the progressive breakdown of the EDTA molecule. The photodegradation of other metal-EDTA complexes, such as Zn-EDTA, is largely dependent on the presence of iron, as they are not as photoactive on their own. nih.gov

The kinetics of this degradation are strongly influenced by environmental conditions. The rate of Fe(III)-EDTA photolysis is significantly faster at acidic pH (e.g., pH 3.1) compared to neutral or near-neutral conditions (e.g., pH 6.5). nih.govresearchgate.net The half-life of Fe(III)-EDTA in surface waters can range from minutes to over 100 hours, depending on light conditions and water chemistry. researchgate.net The efficiency of the light-induced degradation is described by the reaction quantum yield, which is a measure of how many molecules react per photon absorbed. nih.govacs.org

The degradation of EDTA proceeds through a stepwise mechanism involving the successive loss of its four carboxymethyl groups. researchgate.netnih.gov Key degradation products that have been identified include:

Ethylenediaminetriacetic acid (ED3A)

Ethylenediaminediacetic acid (EDDA)

Iminodiacetic acid (IDA)

Glyoxylic acid

Formaldehyde

Carbon dioxide (CO₂) researchgate.netconicet.gov.ar

This cascade of reactions ultimately leads to the mineralization of the organic ligand, breaking it down into simpler inorganic compounds.

Table of Compounds

Agricultural Science Applications Research

Foliar Application and Nutrient Uptake Dynamics

Foliar application provides a direct method of supplying zinc to plants, bypassing potential soil-based limitations. nih.gov The chemical form of zinc applied to the leaves plays a significant role in its absorption and subsequent movement within the plant.

Comparative Efficacy of Zinc Calcium EDTA with Other Zinc Sources (e.g., Zinc Sulfate) in Plant Nutrient Delivery

The effectiveness of zinc EDTA compared to inorganic sources like zinc sulfate (B86663) (ZnSO₄) has been a subject of considerable research, with varied results depending on the plant species, growth stage, and environmental conditions. nih.gov

Studies have shown that chelated zinc can be more effective than zinc sulfate in certain scenarios. slideshare.net For instance, in maize, foliar sprays of 0.5% zinc EDTA resulted in a 12.3% yield increase over zinc sulfate applications. ijcmas.com Similarly, in rice, the zinc use efficiency of zinc EDTA was found to be significantly higher than that of zinc sulfate. chemijournal.com One study on wheat concluded that zinc chelates applied at earlier growth stages have a larger effect than zinc sulfate, though they are equally effective at later stages. slideshare.net Another study on wheat found that applying 0.25 kg Zn ha⁻¹ as Zn-EDTA significantly increased grain yield by 10% and zinc concentration by 16% compared to a control group. researchgate.net

However, the superiority of zinc EDTA is not universal. Research on peanut cultivars indicated that zinc sulfate was more effective in increasing zinc concentration in seeds. bohrium.com Inconclusive results have also been reported when comparing the effects of the two zinc forms on grain zinc concentration in different species; zinc sulfate was more effective in rice, while zinc EDTA led to higher seed content in chickpeas. nih.gov Minimal difference was observed between the two when measuring dry shoot biomass in other research. nih.gov

Table 1: Comparative Yield Increase of Zinc EDTA over Zinc Sulfate in Maize

Crop	Zinc Source	Yield Increase Over Control/Alternative	Reference
Maize	0.5% TNAU Zn EDTA (Foliar)	12.3% over ZnSO₄ foliar spray	ijcmas.com
Wheat	0.25 kg Zn ha⁻¹ as Zn-EDTA (Soil)	10% grain yield increase over control	researchgate.net

Mobility, Distribution, and Speciation of Foliar-Applied Zinc in Plant Tissues

Understanding how zinc moves and what form it takes within the plant is crucial for optimizing foliar fertilization strategies. unisa.edu.auuq.edu.au Synchrotron-based X-ray analysis of wheat leaves has provided significant insights into the behavior of foliar-applied zinc EDTA. nih.govresearchgate.netnih.gov

Mobility and Distribution: Research on wheat leaves demonstrated that zinc has limited mobility, moving less than 25 mm from the point of application after 24 hours. nih.govunisa.edu.auuq.edu.auresearchgate.netnih.gov Despite this limited range, the translocation that does occur happens rapidly, with more movement observed between 3 and 12 hours after application than between 12 and 24 hours. nih.govunisa.edu.auuq.edu.auresearchgate.netnih.gov Interestingly, detailed analysis revealed that zinc applied as zinc sulfate was slightly more mobile than zinc applied as zinc EDTA. nih.gov This was evidenced by a greater proportion of zinc moving away from the application point in zinc sulfate-treated leaves compared to those treated with zinc EDTA. nih.gov

Speciation: Speciation analysis confirmed that zinc EDTA is absorbed by the plant in its chelated form, rather than as ionic zinc (Zn²⁺). nih.govunisa.edu.auuq.edu.auresearchgate.netnih.gov Once inside the leaf, zinc from both zinc EDTA and zinc sulfate is complexed by other organic ligands, such as phytate and citrate. nih.govunisa.edu.auuq.edu.auresearchgate.netnih.gov This re-complexation may be a plant response to manage localized high concentrations of zinc, which can be toxic. nih.govunisa.edu.auresearchgate.net

Soil Chemistry and Zinc Availability

When applied to soil, the effectiveness of this compound is heavily influenced by the soil's chemical properties, particularly in calcareous soils which are common in many agricultural regions. mdpi.com

Stability of this compound in Calcareous Soils and Prevention of Zinc Precipitation

Calcareous soils, characterized by high pH and calcium carbonate content, pose a challenge for zinc availability as zinc can precipitate as insoluble compounds like zinc carbonate or zinc hydroxide (B78521). mdpi.com Chelates like EDTA are used to protect the zinc cation from these reactions.

The stability of the zinc EDTA complex is crucial for maintaining zinc in a soluble, plant-available form. frontiersin.org The low interaction between EDTA and calcium is a key advantage, contributing to the stability of the zinc chelate in high-calcium environments. nih.gov Studies have shown that synthetic chelates like zinc EDTA are among the most effective sources for many crops grown on calcareous soils. researchgate.net In a study on calcareous soil, zinc from zinc EDTA was found to diffuse further than zinc from zinc sulfate, indicating its ability to remain mobile. researchgate.net Research on maize grown in calcareous soil demonstrated that zinc EDTA was the most effective among several organic zinc sources at increasing zinc concentration in the plants. nih.gov

Interactions with Soil Components and Implications for Zinc Bioavailability

Zinc's bioavailability in soil is governed by its interactions with various components, including clay minerals and organic matter. mountainscholar.orgscirp.org Soil pH is a dominant factor, with high pH reducing zinc availability. mdpi.com

Zinc cations can be adsorbed onto soil colloids, such as clay particles and iron and aluminum oxides, which reduces their mobility. mdpi.comscirp.org Soil organic matter can also adsorb zinc, which may control its solubility, particularly in acidic to neutral soils. mountainscholar.org In alkaline soils, precipitation reactions are more likely to control zinc solubility. mountainscholar.org

The chelated form of zinc in zinc EDTA helps it remain in the soil solution and resist adsorption to soil particles. slideshare.net This leads to greater mobility and availability for plant uptake. nih.govacs.org However, this increased mobility can also lead to a higher potential for leaching, especially in soils with low permeability. nih.govresearchgate.net In one soil column study, zinc EDTA showed the greatest distribution of labile zinc throughout the soil profile and the highest proportion of leaching compared to other organic zinc sources. nih.gov

Effects on Plant Growth and Physiology

By improving zinc availability, zinc EDTA can have significant positive effects on plant growth and key physiological processes. developchem.comthinkdochemicals.com Zinc is an essential micronutrient that functions as a cofactor for hundreds of enzymes involved in critical metabolic pathways. omexcanada.com

Adequate zinc nutrition is vital for:

Chlorophyll (B73375) Synthesis and Photosynthesis: Zinc is involved in the production of chlorophyll, the pigment essential for photosynthesis. developchem.comomexcanada.com

Hormone Regulation: It plays a role in the synthesis of auxins, a class of plant hormones that regulate growth and development. omexcanada.com

Protein and Carbohydrate Metabolism: Zinc is a component of numerous enzymes required for the synthesis of proteins and the metabolism of carbohydrates. developchem.comnih.gov

Root Development: It promotes root elongation and branching, which enhances the plant's ability to take up water and other nutrients. omexcanada.com

Research has demonstrated tangible improvements in plant growth following the application of zinc EDTA. For example, soil application of zinc EDTA to wheat in calcareous soil resulted in higher zinc concentration and uptake in the plants compared to zinc sulfate. nih.gov In another study, the application of zinc EDTA was shown to increase the biomass of alfalfa. proquest.com

Table 2: Documented Physiological and Growth Responses to Zinc EDTA Application

Crop	Observed Effect	Reference
Wheat	Higher Zn concentration and uptake compared to ZnSO₄	nih.gov
Alfalfa	Increased biomass in different tissues	proquest.com
Maize	Increased plant dry matter yield and Zn concentration	nih.gov
Rice	Significantly increased grain yield over other Zn sources	chemijournal.com

Impact on Dry Matter Accumulation and Growth Parameters

Research into the application of zinc and calcium chelates, particularly those involving Ethylenediaminetetraacetic acid (EDTA), indicates a positive influence on plant growth and biomass. Studies focusing on Zinc-EDTA (Zn-EDTA) have demonstrated significant improvements in various growth metrics across different plant species.

In pearl millet cultivars, the soil application of a combination of Fe-EDTA and Zn-EDTA resulted in the highest total dry matter yield, reaching 8627 kg ha⁻¹. thepharmajournal.com This represents a notable increase compared to the control group which yielded 7779 kg ha⁻¹. thepharmajournal.com Similarly, research on barley showed that foliar feeding with Zn-EDTA and Fe-EDTA positively affected growth characteristics such as plant height, number of tillers per plant, and dry matter accumulation. phytojournal.com

Studies on black gram have also shown that the combined application of phosphorus and a 0.5% Zn-EDTA spray enhances morphological characters and crop yield. journalijpss.com In experiments with Grevillea robusta seedlings, plants treated with zinc showed significant increases in plant height, stem thickness, and the fresh and dry weights of all plant parts compared to untreated plants. ekb.eg

The chelation process with agents like EDTA helps protect minerals from adverse interactions in the soil, making them more stable, soluble, and consistently available for plant uptake across a broad pH range. wbcil.com This enhanced nutrient availability supports critical physiological processes, including the synthesis of growth hormones and enzyme activation, which translates to improved growth and productivity. wbcil.comtandfonline.com

Table 1: Effect of Zn-EDTA Application on Plant Growth Parameters

Crop	Treatment	Observed Effect	Reference
Pearl Millet	Soil application of Fe-EDTA + Zn-EDTA	Increased total dry matter yield to 8627 kg ha⁻¹ from 7779 kg ha⁻¹ (control).	thepharmajournal.com
Barley	Foliar application of Zn-EDTA + Fe-EDTA	Positive response in plant height, tiller number, and dry matter accumulation.	phytojournal.com
Black Gram	50 kg ha⁻¹ P₂O₅ + 0.5% Zn-EDTA spray	Improved morphological characters and yield.	journalijpss.com
Grevillea robusta	Foliar spray of Zinc (50 ppm and 100 ppm)	Increased plant height, stem thickness, and fresh/dry weights of leaves.	ekb.eg

Observed Toxicity Effects at Elevated Application Rates

While EDTA chelates are effective in enhancing nutrient uptake, elevated application rates can lead to phytotoxicity. High concentrations of EDTA have been shown to reduce plant biomass, damage leaves, and inhibit critical physiological processes.

In a study on Brassica juncea L., high levels of EDTA (above 3 mM kg⁻¹) reduced the biomass of both roots and shoots, decreased the photosynthetic area, and lowered chlorophyll content. frontiersin.orgnih.gov The application of EDTA at 5 mmol kg⁻¹ was found to reduce the biomass of Marrubium cuneatum, Stipa arabica, and Verbascum speciosum. researchgate.net Research on ryegrass also demonstrated that EDTA application led to a significant decrease in plant biomass, with visible toxicity symptoms including yellow and necrotic leaves. nih.gov

The mechanism of toxicity is often linked to the chelation of essential metals required for cellular functions. scispace.com For instance, unchelated EDTA can inhibit cellular division and chlorophyll synthesis. scispace.com Furthermore, the application of complex fertilizers based on EDTA has shown higher toxicity than the chelating agent alone, which is likely due to the negative impact of high concentrations of multiple micronutrients. mdpi.com At very high concentrations, EDTA can cause oxidative stress in plants, leading to an increase in hydrogen peroxide (H₂O₂) levels. nih.gov

Table 2: Toxicity Effects of Elevated EDTA Application

Plant Species	EDTA Concentration	Observed Toxicity Effects	Reference
Brassica juncea L.	> 3 mM kg⁻¹	Reduced root and shoot biomass, decreased photosynthetic area, lower chlorophyll content.	frontiersin.orgnih.gov
Marrubium cuneatum, Stipa arabica, Verbascum speciosum	5 mmol kg⁻¹	Reduced plant biomass.	researchgate.net
Ryegrass (Lolium multiflorum)	Not specified	Significant decrease in plant biomass, yellow and necrotic leaves.	nih.gov
Radish (Raphanus sativus)	10 g/L (Complex fertilizer)	High toxicity, Germination Index (GI) of 18%.	mdpi.com

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Degradation and Environmental Fate Studies

Thermal Degradation Pathways and Products of Metal-EDTA Chelates

The thermal stability of metal-EDTA chelates is a significant factor in industrial applications where elevated temperatures are common. Studies have shown that the chelation of a metal ion to EDTA generally enhances the molecule's stability against thermal and hydrolytic degradation. cdnsciencepub.com

Investigations into the thermal degradation of various metal-EDTA chelates, including those of zinc and calcium, have been conducted in alkaline aqueous solutions at temperatures ranging from 230 to 310°C. cdnsciencepub.com The decomposition kinetics for these chelates generally follow a pseudo-first-order reaction rate. researchgate.net

The relative order of degradation rates for several divalent metal-EDTA chelates has been established as Mg(II) > Ca(II) > Zn(II) > Fe(II) > Ni(II). cdnsciencepub.comresearchgate.netcdnsciencepub.com This indicates that the Zinc-EDTA chelate is more resistant to thermal degradation than the Calcium-EDTA chelate. The stability of the metal chelate is inversely correlated with the stability constant between EDTA and the metal ion, as the predominant mechanism at high temperatures is dissociation followed by degradation. nih.gov

Interactive Table: Relative Thermal Degradation Rates of Divalent Metal-EDTA Chelates

Metal Chelate	Relative Degradation Rate
Mg(II)-EDTA	Fastest
Ca(II)-EDTA	Fast
Zn(II)-EDTA	Moderate
Fe(II)-EDTA	Slow
Ni(II)-EDTA	Slowest

Note: This table illustrates the relative rates of thermal degradation, with Mg(II)-EDTA being the least stable and Ni(II)-EDTA being the most stable under the studied conditions.

The thermal decomposition of EDTA chelates proceeds through a series of reactions, leading to the formation of several by-products. At lower temperatures (around 250°C), the primary degradation products identified are iminodiacetic acid (IDA) and N-(2-hydroxyethyl)iminodiacetic acid (HEIDA). cdnsciencepub.comresearchgate.netresearchgate.net The formation of these products is a result of the hydrolytic cleavage of the ethylenic C-N bond in the EDTA molecule. researchgate.net HEIDA can undergo further hydrolysis to yield ethylene (B1197577) glycol and IDA. researchgate.net

At higher temperatures, the degradation becomes more extensive, leading to the formation of simpler molecules. The predominant decomposition products at these elevated temperatures include dimethylamine and carbon dioxide. cdnsciencepub.comresearchgate.net In some cases, decarboxylation reactions can also occur, yielding N-methylglycine. cdnsciencepub.com

Interactive Table: Thermal Degradation Products of Metal-EDTA Chelates

Temperature Range	Degradation Products
Lower (~250°C)	Iminodiacetic acid (IDA), N-(2-hydroxyethyl)iminodiacetic acid (HEIDA), Ethylene glycol
Higher	Dimethylamine, Carbon dioxide, N-methylglycine

The rate of thermal degradation of certain metal-EDTA chelates can be significantly influenced by the presence of other substances. For Ca(II), Mg(II), and Zn(II) EDTA chelates, the rates of degradation are considerably enhanced in the presence of phosphate or when a glass-lined autoclave is used, which suggests a catalytic effect of silicate. cdnsciencepub.comresearchgate.netcdnsciencepub.com This catalytic activity accelerates the breakdown of the EDTA molecule.

The presence of dissolved oxygen has also been found to affect the rate of decomposition of EDTA, with higher concentrations of oxygen leading to a higher rate of degradation. nih.gov

Biodegradation Potential and Environmental Persistence

The biodegradability of EDTA and its metal complexes is a key factor in determining their environmental persistence. While EDTA is a highly effective chelating agent, its slow rate of degradation in the environment is a subject of scrutiny. nih.govresearchgate.net

EDTA is considered to be inherently biodegradable, meaning it can be completely mineralized to carbon dioxide, water, and ammonium under certain conditions. nouryon.com However, in natural environments, studies have often reported poor biodegradability. researchgate.net The rate of biodegradation is influenced by several factors, including the presence of adapted microbial populations and environmental conditions. Rapid biodegradation has been demonstrated under slightly alkaline conditions, such as those found in activated sludge plants. nouryon.com

The complexation of EDTA with metals can influence its biodegradability. One study found that the biodegradation of metal-EDTA complexes by a mixed microbial culture followed the order Fe > Cu > Co > Ni > Cd. nih.gov While this study did not specifically include Zinc Calcium EDTA, it highlights that the type of metal ion complexed with EDTA affects its susceptibility to microbial degradation. Another study indicated that complexation of EDTA with metals led to an increase in the biodegradation rate by 1.8-fold compared to the free chelating agent. mdpi.com

The persistence of this compound in the environment is governed by a combination of physical, chemical, and biological factors.

In aquatic systems, the photochemical degradation of the Fe(III)-EDTA complex upon exposure to sunlight is a significant removal pathway. nouryon.comnih.gov However, the applicability of these findings to other metal-EDTA complexes and to natural water bodies with varying conditions is not fully understood. nih.gov Due to its water solubility and low sorption to soil and sediments, EDTA and its metal complexes can be mobile in aquatic environments. epa.gov

In terrestrial systems, EDTA's persistence allows it to perform its function in agricultural applications by transporting micronutrients to plant roots over days or weeks. nouryon.com However, its slow degradation can lead to accumulation in soil and water. mdpi.com The half-life of EDTA in the environment can range from weeks to months. epa.gov Factors such as soil pH, organic matter content, and microbial activity can influence its persistence. For instance, EDTA can promote the desorption of heavy metals from soil, increasing their mobility and bioavailability. mdpi.com

Future Research Directions

Development of Advanced Chelating Agents with Tailored Specificity and Biodegradability

The widespread use of traditional aminopolycarboxylate chelating agents, such as ethylenediaminetetraacetic acid (EDTA), has raised environmental concerns due to their persistence and low biodegradability. researchgate.net This has spurred significant research into the development of next-generation chelating agents that are not only effective but also environmentally benign. The goal is to engineer molecules that possess tailored specificity for target metal ions and are readily biodegradable, breaking down into harmless substances after their intended use. researchandmarkets.comtheinsightpartners.com

Innovations in chelation chemistry are leading to the creation of agents with improved efficiency and a reduced environmental footprint. marketresearchintellect.com Researchers are exploring novel molecular structures, including derivatives of ethylenediamine (B42938) disuccinic acid (EDDS) and glutamic acid diacetic acid (GLDA), to enhance performance while ensuring environmental compatibility. researchandmarkets.com For instance, EDDS and iminodisuccinic acid (IDS) are among the most promising biodegradable alternatives to EDTA. researchgate.net

A key area of focus is the synthesis of "green" chelating agents from renewable resources using environmentally friendly processes. acs.orgmdpi.com One such example is 2-((1,2-dicarboxyethyl)amino)pentanedioic acid (IGSA), which is synthesized from non-hazardous precursors in water, producing minimal waste. acs.orgnih.gov Studies have shown that IGSA is highly biodegradable, with 72% degradation in 28 days, compared to only 13% for EDTA-based products. acs.orgnih.gov Furthermore, fertilizers based on IGSA have demonstrated superior performance in promoting plant growth and mineral uptake compared to their EDTA counterparts. nih.gov

Another approach involves modifying existing biodegradable chelators to enhance their properties. For example, researchers have synthesized organic-soluble chelating agents by attaching a lipophilic hydrocarbon chain to the S,S-ethylenediamine-disuccinate (S,S-EDDS) ligand. researchgate.net This modification allows for the simultaneous removal of heavy metals and organic pollutants from contaminated media. researchgate.net

The development of these advanced, biodegradable chelating agents is driven by increasing regulatory pressure and a growing demand for sustainable solutions from various industries, including agriculture, water treatment, and personal care. theinsightpartners.comresearchnester.com The market for biodegradable chelating agents is projected to see significant growth, underscoring the importance of continued research and development in this area. researchandmarkets.commarketresearchfuture.com

Biodegradable Chelating Agent Comparison

Chelating Agent	Precursors/Base	Key Characteristics	Biodegradability	Source(s)
EDDS	Ethylenediamine disuccinic acid	Environmentally friendly alternative to EDTA. researchgate.net	Readily biodegradable. researchgate.net	researchgate.netresearchgate.net
IDS	Iminodisuccinic acid	Environmentally friendly alternative to EDTA. researchgate.net	Readily biodegradable. researchgate.net	researchgate.net
GLDA	N,N-bis(carboxymethyl)-l-glutamic acid	Made from plant materials, effective in soil remediation. mdpi.com	Over 60% degradation in 28 days. mdpi.com	mdpi.com
IGSA	2-((1,2-dicarboxyethyl)amino)pentanedioic acid	Synthesized via "green chemistry" from nonhazardous precursors. acs.orgnih.gov	72% degradation in 28 days. acs.orgnih.gov	acs.orgnih.gov

| Trilon M | Methylglycinediacetic acid (MGDA) | Phosphate-free, eco-friendly substitute for EDTA. researchnester.com | Readily biodegradable. researchnester.com | researchnester.com |

Comprehensive Modeling of Zinc Calcium EDTA Speciation in Complex Environmental Matrices

Understanding the behavior and fate of this compound in the environment is crucial for assessing its potential impacts. The speciation of a metal, which is its distribution among different chemical forms, governs its mobility, bioavailability, and toxicity. envchemgroup.com In complex environmental matrices like soil and water, the speciation of metal-EDTA complexes is influenced by a multitude of factors, including pH, the presence of other metal ions, and interactions with natural organic matter and mineral surfaces. envchemgroup.comopenrepository.com

Computer-based chemical equilibrium models are powerful tools for predicting metal speciation. envchemgroup.com However, modeling the behavior of EDTA complexes presents challenges due to the slow kinetics of some reactions. cmu.edu While many reactions, such as metal-EDTA complexation and adsorption, can be assumed to reach equilibrium, others, like the dissolution of iron(III) from minerals, are kinetically controlled. researchgate.net Therefore, advanced models are being developed that integrate both thermodynamic and kinetic data to provide a more accurate representation of real-world conditions. cmu.edu

Reactive transport models are particularly useful for simulating the movement and transformation of metal-EDTA complexes in groundwater. researchgate.net These models can account for processes such as the displacement of chelated metals by other ions, like iron from aquifer sediments, and the adsorption of metals onto solid surfaces. researchgate.net For instance, studies have shown that the speciation of injected metal-EDTA complexes in an aquifer is largely controlled by the kinetically limited dissolution of iron oxyhydroxides. researchgate.net

The development of multisurface models allows for a more detailed understanding of how different components of the soil matrix, such as humic and fulvic acids and mineral oxides, influence zinc speciation. publish.csiro.auacs.org These models have highlighted the significant role of organic matter in controlling zinc solubility, especially at low concentrations. acs.org However, accurately describing the competitive binding of calcium and zinc to organic matter remains a challenge. acs.org

Future research in this area will focus on refining these models by incorporating more accurate kinetic data for key reactions and improving the description of competitive interactions in multicomponent systems. cmu.edu This will lead to better predictions of the environmental fate of this compound and other metal chelates.

Factors Influencing this compound Speciation

Factor	Description	Impact on Speciation	Source(s)
pH	The acidity or alkalinity of the medium.	Affects the charge of the EDTA molecule and the solubility of metal hydroxides, influencing complex formation and adsorption. openrepository.commdpi.com	openrepository.commdpi.com
Competing Metal Ions	Presence of other metals like iron, manganese, and copper.	Can displace calcium and zinc from the EDTA complex, depending on their relative concentrations and binding affinities. researchgate.netresearchgate.net	researchgate.netresearchgate.net
Natural Organic Matter	Humic and fulvic acids in soil and water.	Can form strong complexes with metals, competing with EDTA and influencing their bioavailability. envchemgroup.comacs.org	envchemgroup.comacs.org
Mineral Surfaces	Oxides of iron, aluminum, and manganese in soils and sediments.	Metal-EDTA complexes can adsorb onto these surfaces, affecting their mobility in the environment. acs.org	acs.org

| Reaction Kinetics | The speed at which chemical reactions occur. | Slow reactions, such as the dissolution of iron minerals, can prevent the system from reaching thermodynamic equilibrium, impacting the final speciation. cmu.eduresearchgate.net | cmu.eduresearchgate.net |

Mechanistic Studies on this compound Interactions with Emerging Contaminants and Biological Receptors

Research is increasingly focused on understanding the intricate interactions between this compound and both emerging environmental contaminants and biological systems at a molecular level. This knowledge is vital for predicting potential synergistic or antagonistic effects and for ensuring the safe and effective use of this chelating agent.

The presence of this compound can influence the behavior of emerging contaminants, such as microplastics, in the soil. mdpi.com Studies have shown that microplastics can alter soil pH and act as additional sorption sites for heavy metals, thereby modifying their mobility and bioavailability. mdpi.com The interaction between the chelating agent and these contaminants can be complex, and further research is needed to elucidate the underlying mechanisms.

In biological systems, EDTA and its metal complexes can interact with a wide range of biological receptors, including enzymes and ion channels. nih.goviucr.org EDTA is a potent chelator of zinc, a metal that is essential for the structure and function of numerous proteins, including transcription factors. nih.govresearchgate.net The removal of zinc by EDTA can lead to the denaturation of these proteins and may affect their interactions and activity. nih.gov

For example, studies on activated protein C (APC), an important anticoagulant enzyme, have shown that zinc ions can inhibit its activity. diva-portal.org This suggests a potential regulatory role for zinc in blood coagulation. The interaction between this compound and such biological systems could have significant physiological implications.

Furthermore, the interaction of this compound with specific cellular receptors is an area of active investigation. For instance, synaptic zinc is known to modulate the function of various receptors in the nervous system, including NMDA receptors. pnas.org Understanding how chelating agents like EDTA affect these processes is crucial for neuroscience research and for evaluating the potential neurological effects of these compounds.

Future mechanistic studies will likely employ a combination of advanced analytical techniques and computational modeling to probe these interactions in greater detail. This will provide a more complete picture of how this compound behaves in complex biological and environmental systems and will help to identify any potential risks or benefits associated with its use.